Cas no 74048-11-6 (Oxazole, 2-methyl-5-(3-nitrophenyl)-)

Oxazole, 2-methyl-5-(3-nitrophenyl)- structure
74048-11-6 structure
Product Name:Oxazole, 2-methyl-5-(3-nitrophenyl)-
CAS No:74048-11-6
MF:C10H8N2O3
MW:204.18212223053
CID:541694
PubChem ID:10976575
Update Time:2025-04-19

Oxazole, 2-methyl-5-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-5-(3-nitrophenyl)-1,3-oxazole
    • Oxazole, 2-methyl-5-(3-nitrophenyl)-
    • SCHEMBL11155282
    • DTXSID50450450
    • MFCD34413177
    • SY314260
    • 74048-11-6
    • 2-Methyl-5-(3-nitrophenyl)oxazole
    • Inchi: 1S/C10H8N2O3/c1-7-11-6-10(15-7)8-3-2-4-9(5-8)12(13)14/h2-6H,1H3
    • InChI Key: NKWSLJOPYDWQBF-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 204.05349212g/mol
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 71.8Ų
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